Cas no 1417567-40-8 (2-(Cyanoamino)-4-hydroxypyrimidin-5-ylacetic acid hydrochloride)

• Product Name: 2-(Cyanoamino)-4-hydroxypyrimidin-5-ylacetic acid hydrochloride
• CAS No: 1417567-40-8
• MF: C₇H₇ClN₄O₃
• MW: 230.608479738235
• MDL: MFCD22421991
• CID: 4699200
• Update Time: 2023-11-22

2-(Cyanoamino)-4-hydroxypyrimidin-5-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(cyanoamino)-4-hydroxypyrimidin-5-yl]acetic acid hydrochloride
• 2-(2-Cyanamido-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride
• 2-(Cyanoamino)-4-hydroxypyrimidin-5-ylacetic acid hydrochloride

• MDL： MFCD22421991
• Inchi： 1S/C7H6N4O3.ClH/c8-3-10-7-9-2-4(1-5(12)13)6(14)11-7;/h2H,1H2,(H,12,13)(H2,9,10,11,14);1H
• InChI Key： MPPJKRPGDBHMIV-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=CN=C(NC#N)N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 115